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For Immediate Release

GOTHENBURG, Sweden — December 18, 2025 — A comprehensive review of recent studies
offers valuable insights into the herbicidal activity of carfentrazone-ethyl, a Group 14 herbicide,
particularly concerning its performance in different soil types and in combination with other
herbicides. This guide synthesizes key findings for researchers, scientists, and agricultural
professionals, providing a detailed comparison of carfentrazone-ethyl's efficacy, supported by
experimental data and protocols.

Carfentrazone-ethyl operates by inhibiting the enzyme protoporphyrinogen oxidase (PPO), a
key component in the chlorophyll biosynthesis pathway. This inhibition leads to a rapid
disruption of cell membranes, causing desiccation and necrosis in susceptible weed species
within hours of application. Its effectiveness, however, can be influenced by soil characteristics
and the presence of other agrochemicals.

Comparative Efficacy of Carfentrazone-Ethyl
Formulations

Field trials have consistently demonstrated the utility of carfentrazone-ethyl, especially when
used in tank mixes or as a pre-formulated mixture with other herbicides, to achieve broad-
spectrum weed control in crops like wheat. The following tables summarize the performance of
carfentrazone-ethyl combinations in various solil types.
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Table 1: Efficacy of Carfentrazone-ethyl + Sulfosulfuron in Wheat (Loamy Sand Soil)

Treatment (g . Weed Control Wheat Grain Yield
. Weed Species .
a.i./ha) Efficiency (%) (t/ha)
Carfentrazone-ethyl o
Phalaris minor,
(20) + Sulfosulfuron 71.01 453
Broadleaf Weeds
(25)
Sulfosulfuron (25) o
Phalaris minor - 4.45
(Recommended)
Unweeded Control - 0 2.58

Source: Data
synthesized from field
trials conducted at
Punjab Agricultural

University, Ludhiana.

[1]

Table 2: Efficacy of Carfentrazone-ethyl Formulations in Wheat (Silty Clay Loam Soil)
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Treatment (g/ha)

Dominant Weeds

Total Weed Dry

Wheat Grain Yield

Weight (g/m?) (t/ha)
Vicia sativa, Anagallis
Carfentrazone-ethyl _
arvensis, 10.5 4.85
(25) .
Chenopodium album
Vicia sativa, Anagallis
Carfentrazone-ethyl )
arvensis, 10.2 4.82
(34) .
Chenopodium album
Vicia sativa, Anagallis
2,4-D Na salt (1000) arvensis, 25.8 4.15
Chenopodium album
Vicia sativa, Anagallis
Weedy Check arvensis, 45.6 2.44

Chenopodium album

Source: Field

experiment conducted

at CSK Himachal
Pradesh Krishi
Vishvavidyalaya,
Palampur.

Table 3: Efficacy of Carfentrazone-ethyl Tank Mixes in Wheat (Sandy Loam Soil)
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Treatment (kg

Dominant Weeds

Weed Density Biological Yield

a.i./ha) (No./m?) (t/ha)
Carfentrazone-ethyl Chenopodium album,
) ) 12.5 10.2

(0.025) Anagallis arvensis

Chenopodium album,
2,4-D (0.6) ) ) 18.7 9.5

Anagallis arvensis

Chenopodium album,
Weedy Check 45.8 7.8

Anagallis arvensis

Source: Field
experiments
conducted at Shree
Durga Ji Post
Graduate College,
Chandeshwar,
Azamgarh, U.P.[2]

Table 4: Efficacy of Carfentrazone-ethyl + Glyphosate in No-Till Cotton (Loamy Soil)

Treatment (g/ha)

Weed Species Controlled

Carfentrazone-ethyl (20, 25, and 30) +

Glyphosate (960)

Commelina benghalensis, Ipomoea nil

2,4-D (670) + Glyphosate (960)

Commelina benghalensis, Ipomoea nil

Flumioxazin (25) + Glyphosate (960)

Commelina benghalensis, Ipomoea nil

Source: Experiment conducted at FEP-UNESP

in Selviria, MS.[3]

Experimental Protocols

The data presented above were derived from rigorous field experiments. Below are summaries

of the methodologies employed in these key studies.

Protocol 1: Evaluation of Carfentrazone-ethyl + Sulfosulfuron in Wheat (Loamy Sand Soil)
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Experimental Design: Randomized block design with three replications.
Crop: Wheat.

Soil Type: Loamy sand, low in organic carbon and available nitrogen, medium in available
phosphorus and potassium.

Treatments: Post-emergence application of a pre-mix of carfentrazone-ethyl (20%) +
sulfosulfuron (25%) WDG at various rates (36, 45, and 54 g/ha), with and without
surfactants. These were compared against the recommended herbicide sulfosulfuron (25
g/ha), carfentrazone alone (20 g/ha), and an unweeded control.

Application: Herbicides were applied 30-35 days after sowing.

Data Collection: Weed dry matter accumulation and wheat grain yield were recorded.

Protocol 2: Bio-efficacy of Carfentrazone-ethyl in Wheat (Silty Clay Loam Soil)

Experimental Design: Randomized Block Design with three replications.
Crop: Wheat.

Soil Type: Silty clay loam, acidic (pH 5.8), low in available nitrogen, medium in available
phosphorus and potassium.

Treatments: Nine weed control treatments including carfentrazone-ethyl at various rates
(16, 25, 31.25, 34, and 50 g/ha), a market sample of carfentrazone-ethyl (25 g/ha), 2,4-D
Na salt (1.0 kg/ha ), hand weeding, and a weedy check. Grassy weeds were controlled by a
uniform spray of clodinafop propargyl (60 g/ha).

Data Collection: Weed population, total weed dry weight, and grain and straw yield of wheat
were recorded.

Protocol 3: Chemical Control of Complex Weed Flora in Wheat (Sandy Loam Soil)

Experimental Design: Randomized block design with four replications.

Crop: Wheat (variety HD-2967).
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e Soil Type: Sandy loam.

¢ Treatments: Nine treatments including metribuzin (0.3 kg a.i./ha), sulfosulfuron (0.03 kg
a.i./ha), metsulfuron-methyl (0.005 kg a.i./ha), clodinafop-propargyl (0.04 kg a.i./ha), 2,4-D
(0.6 kg a.i./ha), carfentrazone-ethyl (0.025 kg a.i./ha), weed-free, and weedy check.

e Sowing: Wheat was sown on November 26, 2021, at a rate of 100 kg/ha with a row spacing
of 22.5 cm.[2]

Data Collection: Weed density and biological yield of wheat were assessed.[?]

Visualizing the Mechanism and Workflow

To better understand the mode of action of carfentrazone-ethyl and the typical workflow for its
validation, the following diagrams are provided.
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Phase 1: Experimental Design

Define Objectives
(e.g., Efficacy on specific weeds)

'

Site Selection
(Based on soil type & weed history)

'

Treatment Design
(Herbicide rates, combinations, controls)

l

Experimental Layout
(e.g., Randomized Block Design)

Phase 2: Field [Irial Execution

Land Preparation & Sowing

l

Herbicide Application
(Timing & Calibration)

l

Crop Maintenance
(Irrigation, Fertilization)

Ph| v1se 3: Data Collection & Analysis

Weed Assessment Crop Response Assessment
(Density, Dry Weight) (Phytotoxicity, Yield)

'

Statistical Analysis

Phase 4: (onclusion

Interpretation of Results

Reporting & Publication

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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herbicidal-activity-in-different-soil-types]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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